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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efflux pump inhibitor BDM88855's
activity across various Gram-negative bacterial species. The data presented herein is intended
to facilitate research and development efforts in combating antimicrobial resistance.

Introduction to BDM88855

BDM88855 is a novel allosteric inhibitor of the AcrB protein, a critical component of the AcrAB-
TolC multidrug efflux pump in Gram-negative bacteria.[1] This pump is a major contributor to
intrinsic and acquired antibiotic resistance by actively extruding a broad range of antimicrobial
agents from the bacterial cell. By binding to a unique site on the transmembrane domain of
AcrB, BDM88855 disrupts the proton relay mechanism essential for the pump's function,
thereby preventing the efflux of antibiotics and restoring their efficacy.

Comparative Activity of BDM88855
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The activity of BDM88855 has been evaluated in several clinically significant Gram-negative
pathogens, demonstrating its potential to potentiate the activity of various classes of antibiotics.

Escherichia coli

In E. coli, BDM88855 has been shown to significantly reduce the Minimum Inhibitory
Concentrations (MICs) of a wide array of antibiotics that are known substrates of the AcrAB-
TolC pump.

Table 1: Potentiation of Antibiotic Activity by BDM88855 in E. coli

Antibiotic M_IC (ugimL) MIC (ugimL) with Fold-change in MIC
without BDM88855 100 uM BDM88855

Oxacillin >1024 32 >32

Linezolid 64 2 32

Novobiocin 128 16 8

Fusidic Acid 128 16 8

Chloramphenicol 16 2 8

Tetracycline 8 2 4

Erythromycin 64 16 4

Ciprofloxacin 0.064 0.032 2

Data compiled from studies on wild-type E. coli strains.

Klebsiella pneumoniae

Similar to its activity in E. coli, BDM88855 effectively enhances antibiotic susceptibility in K.
pneumoniae, another member of the Enterobacteriaceae family that relies on the AcrAB-TolC
efflux system for antibiotic resistance. A derivative of BDM88855, named BDM91288, has also
shown potent activity in this species.

Table 2: Potentiation of Antibiotic Activity by BDM88855 and BDM91288 in K. pneumoniae
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Antibiotic MIC (pg/mL) MIC (pg/mL) with MIC (pg/mL) with
without EPI 100 pM BDM88855 100 pM BDM91288

Oxacillin 512 16 16

Linezolid 64 4 4

Novobiocin 256 32 32

Fusidic Acid 256 32 32

Erythromycin 256 64 64

Ciprofloxacin 0.25 0.064 0.064

EPI: Efflux Pump Inhibitor. Data from studies on wild-type K. pneumoniae strains.

Acinetobacter baumannii

A. baumannii is a notoriously difficult-to-treat pathogen with multiple intrinsic and acquired
resistance mechanisms, including the expression of several RND-type efflux pumps such as
AdeABC, AdeFGH, and AdelJK. While BDM88855 does exhibit activity in A. baumannii, its
potentiation effect is generally less pronounced compared to that observed in E. coli and K.
pneumoniae.

Table 3: Potentiation of Antibiotic Activity by Pyridylpiperazine Derivatives in A. baumannii

Fold-change in MIC with

Antibiotic MIC (mg/L) without EPI ) )
active PyrPip EPIs

Fusidic Acid >256 4-8

Novobiocin 128 4-8

Erythromycin 16 2-4

Azithromycin 4 2

Ciprofloxacin 8 2
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Data represents the range of potentiation observed with various active pyridylpiperazine
(PyrPip) derivatives, including BDM88855 analogs, at a concentration of 40 uM.[2]

Comparison with Alternative AcrB Inhibitors

Several other compounds have been identified as inhibitors of the AcrB efflux pump. The most
well-characterized of these include the peptidomimetic PABN (MC-207,110), the arylpiperazine
NMP (1-(1-naphthylmethyl)-piperazine), and the pyranopyridine MBX2319.

Table 4: Comparative Activity of AcrB Efflux Pump Inhibitors in E. coli

Inhibitor Concentration Antibiotic Fold-change in MIC
BDM88855 100 uM Oxacillin >32

Ciprofloxacin 2

PABN 20 pg/mL (=42 pm) Levofloxacin 16-64 (inP.

aeruginosa)

4 (in fluoroquinolone-

100 pg/mL Levofloxacin - )

sensitive E. coli)
NMP 100 pg/mL Levofloxacin 8-16
MBX2319 3.13 uM Ciprofloxacin 2
Levofloxacin 4
Piperacillin 4

Note: Direct comparative studies across all inhibitors in the same bacterial strains are limited.
Data is compiled from multiple sources and may involve different experimental conditions.[3]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination

The MIC of an antibiotic is determined as the lowest concentration that inhibits the visible
growth of a bacterium. This is a fundamental assay to assess the efficacy of an antimicrobial
agent and the potentiation by an efflux pump inhibitor.
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Materials:

Bacterial strains

e Mueller-Hinton Broth (MHB) or Cation-Adjusted Mueller-Hinton Broth (CAMHB)
» Antibiotics of interest (stock solutions)

o Efflux pump inhibitor (e.g., BDM88855) (stock solution)

o Sterile 96-well microtiter plates

e Spectrophotometer

 Incubator

Procedure:

e Inoculum Preparation:

o From a fresh agar plate, select several colonies of the test bacterium and suspend them in
sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 108
CFU/mL).

o Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10°
CFU/mL in the test wells.

o Plate Preparation (Checkerboard Assay):
o Prepare serial two-fold dilutions of the antibiotic across the columns of the 96-well plate.
o Prepare serial two-fold dilutions of the efflux pump inhibitor down the rows of the plate.

o This creates a matrix of wells with varying concentrations of both the antibiotic and the
inhibitor.

¢ Inoculation:

o Add the prepared bacterial inoculum to each well.
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o Include appropriate controls: wells with no antibiotic or inhibitor (growth control), and wells
with no bacteria (sterility control).

e Incubation:
o Incubate the plates at 37°C for 16-20 hours.
e Reading Results:

o The MIC is determined as the lowest concentration of the antibiotic, alone or in
combination with the inhibitor, that shows no visible bacterial growth.

Ethidium Bromide Accumulation Assay

This assay is used to assess the activity of efflux pump inhibitors by measuring the intracellular
accumulation of a fluorescent substrate, ethidium bromide (EtBr), which is a known substrate of
the AcrAB-TolC pump.

Materials:

Bacterial strains

e Phosphate Buffered Saline (PBS)

o Ethidium Bromide (EtBr) solution

e Glucose

o Efflux pump inhibitor (e.g., BDM88855)

o Fluorometer or fluorescence plate reader

Procedure:

o Cell Preparation:

o Grow bacteria to the mid-logarithmic phase, then harvest by centrifugation.
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o Wash the cells with PBS and resuspend in PBS to a specific optical density (e.g., ODsoo Of
0.4).

e Assay Setup:
o In a 96-well plate, add the bacterial suspension.
o Add the efflux pump inhibitor at the desired concentration.
o Add glucose to energize the cells.
e Fluorescence Measurement:
o Add EtBr to the wells.

o Immediately begin measuring the fluorescence intensity at appropriate excitation and
emission wavelengths (e.g., 530 nm excitation and 585 nm emission) over time.

o Data Analysis:

o An increase in fluorescence intensity over time in the presence of the inhibitor, compared
to the control without the inhibitor, indicates inhibition of EtBr efflux.

Visualizing Mechanisms and Workflows
AcrAB-TolC Efflux Pump Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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